Cas no 197526-99-1 (Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide))

• Product Name: Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide)
• CAS No: 197526-99-1
• MF: C₂₂H₃₈O₉
• MW: 446.53172826767
• CID: 4789095
• Update Time: 2025-09-23

Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide) Chemical and Physical Properties

Names and Identifiers

• Resomer(R) RG 752 S, Poly(D,L-lactide-co-glycolide) ester terminated, Lactide: Glycolide 75:25
• Resomer® RG 752 S, PLGA
• Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide)

• Inchi： 1S/C12H26O.C6H8O4.C4H4O4/c1-2-3-4-5-6-7-8-9-10-11-12-13;1-3-5(7)10-4(2)6(8)9-3;5-3-1-7-4(6)2-8-3/h13H,2-12H2,1H3;3-4H,1-2H3;1-2H2
• InChI Key： CCSHHPSKVSANAJ-UHFFFAOYSA-N
• SMILES： C(CCCCCO)CCCCCC.CC1OC(=O)C(C)OC1=O.O=C1OCC(=O)OC1

Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on Resomer® RG 752 S, Poly(D,L-lactide-co-glycolide)

Comprehensive Overview of Resomer® RG 752 S (Poly(D,L-lactide-co-glycolide), CAS No. 197526-99-1): Properties, Applications, and Innovations

Resomer® RG 752 S, a copolymer of Poly(D,L-lactide-co-glycolide) (PLGA), is a biodegradable and biocompatible polymer widely utilized in pharmaceutical and biomedical applications. With the CAS No. 197526-99-1, this specific grade of PLGA is engineered to offer controlled degradation rates, making it ideal for drug delivery systems, tissue engineering, and medical implants. Its unique composition of 75:25 lactide-to-glycolide ratio ensures predictable hydrolysis, aligning with modern demands for sustainable and precision medicine solutions.

The growing interest in biodegradable polymers like Resomer® RG 752 S stems from global trends toward eco-friendly materials and personalized healthcare. Searches for "PLGA drug delivery," "biodegradable medical implants," and "sustainable polymer innovations" reflect user concerns about environmental impact and advanced therapeutic efficacy. This polymer addresses these needs by combining FDA-approved safety with tunable degradation, catering to applications such as long-acting injectables (LAIs) and 3D-printed scaffolds for regenerative medicine.

From a technical perspective, Resomer® RG 752 S exhibits a glass transition temperature (T_g) of 45–50°C and a molecular weight range tailored for optimal drug encapsulation and release kinetics. Its amphiphilic nature allows compatibility with both hydrophilic and hydrophobic active pharmaceutical ingredients (APIs), a feature frequently queried in searches like "PLGA solubility" or "encapsulation efficiency optimization." Researchers also prioritize its low residual monomer content (<0.2%), ensuring compliance with stringent regulatory standards for implantable devices.

Innovations in nanotechnology have further expanded the utility of CAS No. 197526-99-1. For instance, PLGA-based nanoparticles are trending in oncology for targeted cancer therapy, as users increasingly search for "PLGA nanoparticles for chemotherapy" or "tumor-specific drug carriers." The polymer's ability to functionalize with ligands (e.g., folate or PEG) enhances cellular uptake, a hot topic in peer-reviewed literature and patent filings.

Beyond pharmaceuticals, Resomer® RG 752 S is gaining traction in cosmetic and dermatological applications, driven by queries such as "biodegradable microspheres for fillers" or "sustained-release skincare." Its degradation into naturally occurring metabolites (lactic acid and glycolic acid) minimizes adverse reactions, aligning with the clean beauty movement. This versatility positions it as a cornerstone material in the convergence of healthcare and sustainability.

In summary, Resomer® RG 752 S (Poly(D,L-lactide-co-glycolide), CAS No. 197526-99-1) exemplifies cutting-edge material science meeting real-world demands. Its adaptability across drug delivery, regenerative medicine, and consumer health—coupled with SEO-relevant terms like "PLGA synthesis" or "FDA-approved biodegradable polymers"—ensures its prominence in both academic discourse and industrial applications. As research continues to unlock novel formulations, this polymer remains pivotal to next-generation therapeutic and environmental solutions.